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Compound of Interest |

Compound Name: 5-Chloro-2-(hydroxymethyl)phenol
CAS No.: 64917-81-3
Cat. No.: B3055468
- 7

CAS Registry Number: 64917-81-3 (Specific Isomer) | Related CAS: 5330-38-1 (4-Chloro
isomer often used as proxy) Synonyms: 5-Chloro-2-hydroxybenzyl alcohol; 2-Hydroxy-5-
chlorobenzyl alcohol Chemical Family: Halogenated Phenolic Benzyl Alcohols

Executive Summary & Chemical Identity

This technical guide provides a rigorous safety and handling framework for 5-Chloro-2-
(hydroxymethyl)phenol, a bifunctional intermediate used in the synthesis of agrochemicals
(e.g., herbicide metabolites), pharmaceutical building blocks, and phenolic resins.

Researchers must distinguish between positional isomers. While 5-chloro-2-
(hydroxymethyl)phenol (Cl para to the hydroxymethyl group) is the specific target, safety data
is often extrapolated from its structural isomer 4-chloro-2-(hydroxymethyl)phenol (CAS 5330-
38-1). Both compounds share identical functional groups and exhibit similar toxicological
profiles, primarily characterized by significant mucosal irritation and potential skin sensitization.

Chemical Structure & Properties Table
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Property Data Relevance to Safety
Precursor to chlorinated
Molecular Formula C7H-CIO2 ] ) )
quinone methides (reactive).
i Moderate volatility; dust hazard
Molecular Weight 158.58 g/mol

predominates.

Physical State

Crystalline Solid (White/Beige)

Particulate inhalation is the

primary exposure vector.

Solid at room temp; melt

Melting Point 8694 °C processing requires fume
extraction.
- Low in water; Soluble in Lipophilic nature facilitates skin
Solubility ) ]
alcohols/organic solvents absorption.
o ) Incompatible with strong
Acidity (pKa) ~9.5 (Phenolic OH)

bases; forms phenolate salts.

Hazard Identification & Toxicology (GHS)

Based on data from the closely related isomer (CAS 5330-38-1) and functional group analysis,

this compound is classified as an Irritant and Potential Sensitizer.

GHS Classification

» Skin Corrosion/Irritation: Category 2 (H315)[1][2]

» Serious Eye Damage/Eye Irritation: Category 2A (H319)

o Specific Target Organ Toxicity (Single Exposure): Category 3 (Respiratory Tract Irritation)

(H335)

e Skin Sensitization: Category 1 (H317) - Watchlist

Toxicological Mechanisms
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» Local Irritation: The phenolic hydroxyl group is weakly acidic, capable of denaturing proteins
upon contact with mucous membranes.

e Reactive Intermediates: Under metabolic or thermal oxidation, the benzyl alcohol moiety can
oxidize to the corresponding aldehyde (5-chloro-2-hydroxybenzaldehyde) or dehydrate to
form a quinone methide. Quinone methides are highly electrophilic Michael acceptors that
can alkylate DNA or proteins, leading to cytotoxicity or sensitization.

o Systemic Effects: Chlorinated phenols are generally lipophilic, allowing them to cross the
stratum corneum. While acute systemic toxicity data is limited, structural analogs suggest
potential for liver/kidney burden if ingested in quantity.

Risk Assessment & Engineering Controls

Effective safety relies on a "Hierarchy of Controls" approach. Do not rely solely on PPE.

Control Hierarchy Diagram

The following diagram illustrates the decision logic for implementing safety barriers, prioritized
by effectiveness.
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Caption: Hierarchy of Controls for handling 5-Chloro-2-(hydroxymethyl)phenol. Engineering
controls are mandatory for solid handling.

Specific Engineering Protocols

+ Solid Handling: Weighing and transfer must be performed inside a certified chemical fume
hood or a powder containment balance enclosure. Face velocity should be maintained at 0.5
m/s (100 fpm).

¢ Solution Preparation: Once dissolved, the vapor pressure is relatively low, but the solution
should still be handled within a hood to prevent inhalation of solvent vapors or aerosols.
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« Static Control: Dry phenolic powders can generate static charge. Use anti-static weighing
boats and ground equipment if handling >100g to prevent dust explosions (though risk is low
for small-scale research).

Personal Protective Equipment (PPE) Matrix

Selection of PPE must be based on permeation resistance to the specific chemical and its
solvent carrier.

Protection Type Recommendation Technical Rationale

Phenols can penetrate latex.
Nitrile offers >480 min
) o ) breakthrough for solids. If
Hand Protection Nitrile Rubber (0.11 mm min) _ _
dissolved in DCM or Acetone,
use Silver Shield/Laminate

gloves.

Safety glasses are insufficient
) ] for powders that can drift.
Eye Protection Chemical Safety Goggles )
Goggles seal the eyes against

corrosive dust.

Only required if engineering
) ) ) controls fail or for spill cleanup.
Respiratory N95/P100 (if outside hood) )
Full-face respirator

recommended for large spills.

Standard protection. For scale-
] up (>1kg), use Tyvek coveralls
Body Protection Lab Coat (Cotton/Poly) )
to prevent dust accumulation

on clothing.

Handling, Storage & Stability
Stability Profile

o Oxidation Sensitivity: The hydroxymethyl group is susceptible to oxidation. Prolonged
exposure to air may degrade the compound to the aldehyde or acid.
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o Thermal Instability: Avoid temperatures >50°C during storage.

e Incompatibilities:
o Strong Oxidizing Agents: Reaction may be vigorous/exothermic.
o Acid Chlorides/Anhydrides: Will react with both hydroxyl groups.

o Strong Bases: Will deprotonate the phenol, increasing water solubility but potentially
altering reactivity.

Storage Protocol

o Container: Amber glass vials (to minimize light degradation) with Teflon-lined caps.

o Atmosphere: Store under inert gas (Nitrogen or Argon) if storing for >30 days to prevent
oxidation.

o Temperature: Refrigeration (2—8°C) is recommended to maximize shelf life, though room
temperature is acceptable for short-term storage.

e Segregation: Store away from oxidizers and strong bases.[1][2][3]
Emergency Response & Waste Disposal

Emergency Response Workflow

The following decision tree outlines immediate actions for exposure incidents.
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Exposure Incident

Identify Exposure Type

1. Brush off dry powder 1. Flush w/ eyewash 15 min 1. Move to fresh air
2. Flush w/ water 15 min 2. Lift eyelids 2. Support breathing
3. Do NOT use ethanol 3. Seek ophthalmologist 3. Seek medical aid

Medical Review:

Monitor for sensitization
Treat symptoms

Click to download full resolution via product page

Caption: Immediate First Aid Protocols. Note: Ethanol increases skin absorption of phenols and

should be avoided for washing.

Spill Cleanup (Small Scale < 100g)

Evacuate: Clear the immediate area of non-essential personnel.
PPE: Don nitrile gloves, goggles, and an N95 respirator.

Containment: If solid, cover with wet paper towels to prevent dust dispersal. If liquid, absorb
with vermiculite or sand.

Neutralization: No specific neutralization required; wash area with soapy water after removal.

Disposal: Collect in a sealed container labeled "Hazardous Waste: Toxic Organic Solid."
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Waste Disposal[1][2][3][5]

Classification: Hazardous Chemical Waste.

Method: Incineration is the preferred method. The compound contains chlorine, so it must be
incinerated in a facility equipped with a scrubber to handle Hydrogen Chloride (HCI)
emissions.

Compliance: Do NOT dispose of down the drain. Comply with 40 CFR 261 (USA) or local
hazardous waste regulations.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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